Cas no 2149601-76-1 (2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide
• CAS No: 2149601-76-1
• MF: C₆H₄ClFN₂O₄S
• MW: 254.623362541199
• MDL: MFCD30830118
• CID: 5222855
• PubChem ID: 139612597
• Update Time: 2025-10-25

2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-chloro-4-fluoro-5-nitro-
• 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide

• MDL： MFCD30830118
• Inchi： 1S/C6H4ClFN2O4S/c7-3-1-4(8)5(10(11)12)2-6(3)15(9,13)14/h1-2H,(H2,9,13,14)
• InChI Key： GNJCSBYPNPOFFS-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC([N+]([O-])=O)=C(F)C=C1Cl

Additional information on 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide

2-Chloro-4-Fluoro-5-Nitrobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2149601-76-1, known as 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with chlorine, fluorine, and nitro groups. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, sulfonamides are known to inhibit kinase enzymes, which are critical in cell signaling pathways. The presence of the nitro group in 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide further enhances its potential as a bioactive molecule, as nitro groups are often involved in redox reactions and can act as electron-withdrawing groups, influencing the electronic properties of the molecule.

The synthesis of 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For example, researchers have explored the use of microwave-assisted synthesis to expedite the formation of the sulfonamide group while minimizing byproducts.

In terms of applications, 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide has shown promise in the development of new agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis makes it a potential candidate for fungicides or herbicides. Additionally, its structural features make it a valuable intermediate in the synthesis of more complex molecules with desired pharmacokinetic properties.

Recent research has also focused on the toxicological profile of sulfonamide-containing compounds like 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide. Studies indicate that while these compounds can exhibit bioactivity, their toxicity profiles vary widely depending on the substituents and routes of exposure. Regulatory agencies continue to monitor these compounds to ensure their safe use in both industrial and medical applications.

Looking ahead, the development of novel analogs of 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide is expected to expand its utility further. Researchers are exploring modifications to the substituent pattern on the benzene ring to enhance solubility, stability, and bioavailability. These efforts are supported by computational chemistry tools that allow for virtual screening and optimization of molecular properties before experimental validation.

In conclusion, 2-chloro-4-fluoro-5-nitrobenzene-1-sulfonamide represents a significant advancement in organic synthesis and materials science. Its unique combination of functional groups positions it as a valuable tool in drug discovery and agrochemical development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing challenges in medicine and agriculture.